Cas no 527-84-4 (o-Cymene)

o-Cymene structure

Product Name:o-Cymene

CAS No:527-84-4

MF:C₁₀H₁₄

MW:134.218163013458

MDL:MFCD00008888

CID:372404

PubChem ID:87565867

Update Time:2025-04-19

o-Cymene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-methyl-2-(1-methylethyl)-
- o-Cymene
- 1-methyl-2-(1-methylethyl)benzene
- 1-methyl-2-propan-2-ylbenzene
- 2-Isopropyl-1-methylbenzene (o-Isopropyltoluene)
- 1-Isopropyl-2-methylbenzene
- 1-Methyl-2-isopropylbenzene
- 1-Methyl-2-isopropylbenzol
- 2-Isopropyl-1-methylbenzene (o-Isopropyltoluene)1000µg
- 2-Isopropyltoluene
- 2-Methylisopropylbenzene
- CYMENE,ORTHO
- iso-propyltoluene
- o-Cymol
- o-Isopropyltoluene
- 1-methyl-2-(1-methylethyl)-benzene
- 1-(1-methylethyl)-2-methylbenzene
- UNII-2T13HF3266
- 25155-15-1
- HSDB 3427
- 2-Isopropyltoluene 100 microg/mL in Acetonitrile
- DTXSID1052165
- NSC 73976
- 1-Methyl-2-(1-methylethyl)benzene, 9CI
- Benzene, 1-methyl-2-(1-methylethyl)-
- CYMENE, ORTHO
- 1-methyl-2-(propan-2-yl)benzene
- UN 2046
- 1-methyl,2-n-isopropylbenzene
- NSC-73976
- 527-84-4
- 4-05-00-01057 (Beilstein Handbook Reference)
- Q27161449
- EINECS 208-426-0
- FT-0704089
- AKOS015840505
- CS-0368263
- Benzene, methyl(1-methylethyl)-
- isopropyl toluene
- O-CYMENE [MI]
- O-Mentha-1,3,5-triene
- ortho-cymene
- o-Cymene [UN2046] [Flammable liquid]
- BS-52939
- NSC73976
- NS00010825
- 2T13HF3266
- cymene (ortho-)
- o-Cymene, 98%
- BRN 1850838
- MFCD00008888
- T71005
- CHEBI:89263
- 0-Isopropyltoluene
- O-ISOPROPELTOLUENE
- MDL： MFCD00008888
- Inchi： 1S/C10H14/c1-8(2)10-7-5-4-6-9(10)3/h4-8H,1-3H3
- InChI Key： WWRCMNKATXZARA-UHFFFAOYSA-N
- SMILES： C(C)(C)C1C=CC=CC=1C

Computed Properties

Exact Mass: 134.11000
Monoisotopic Mass: 134.10955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 94.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.4
Topological Polar Surface Area: 0

Experimental Properties

Density: 0.877 g/mL at 25 °C(lit.)
Melting Point: −72-−71 °C (lit.)
Boiling Point: 178 °C(lit.)
Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c
Refractive Index: n20/D 1.499(lit.)
Solubility: organic solvents: miscible(lit.)
PSA: 0.00000
LogP: 3.11840
Merck: 2763
Vapor Pressure: 3.6 mmHg ( 37.7 °C)
Solubility: Not determined

o-Cymene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226-H303-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 2046 3/PG 3
WGK Germany：2
Hazard Category Code： 10
Safety Instruction： S23; S24/25
RTECS：DA6127300
Safety Term：3.2
Packing Group：III
Risk Phrases：R10
Packing Group：III
Hazard Level：3.2
HazardClass：3.2
PackingGroup：III
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

o-Cymene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

o-Cymene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C994100-100mg	o-Cymene	527-84-4		100mg	$ 115.00	2023-09-08
TRC	C994100-500mg	o-Cymene	527-84-4		500mg	$ 500.00	2023-09-08
TRC	C994100-1g	o-Cymene	527-84-4		1g	$ 926.00	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02638-100mg	O-CYMENE	527-84-4	98%	100mg	¥356.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02638-500mg	O-CYMENE	527-84-4	98%	500mg	¥5058.0	2023-09-06
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abcr	AB140513-0,1 ml	o-Cymene, 99%; .	527-84-4	99%	0,1 ml	€133.90	2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C0799-0.1ML	o-Cymene	527-84-4	>99.0%(GC)	0.1ml	¥1195.00	2024-04-16
TRC	C994100-1000mg	o-Cymene	527-84-4		1g	$925.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O159927-100mg	o-Cymene	527-84-4	>98.0%(GC)	100mg	¥363.90	2023-09-01

o-Cymene Production Method

Production Method 1

527-84-4

90-00-6

90-05-1

2815-58-9

1123-94-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C

Reference

: Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin

Abdus Salam, Muhammad; Wayne Cheah, You; Hoang Ho, Phuoc; Bernin, Diana; Achour, Abdenour; et al, Chemical Engineering Journal (Amsterdam, 2022, 442,

Production Method 2

527-84-4

141-93-5

629-50-5

99-62-7

17171-71-0

496-11-7

1074-92-6

Reaction Conditions

1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C

Reference

: Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)

Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Production Method 3

527-84-4

88-60-8

87-85-4

876-20-0

2219-78-5

1758-88-9

13037-79-1

15181-13-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C

Reference

: Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin

Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575